An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-((4-methoxybenzyl)oxy)pyridine
An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-((4-methoxybenzyl)oxy)pyridine
Introduction: A Versatile Heterocyclic Building Block
5-Bromo-2-((4-methoxybenzyl)oxy)pyridine is a substituted pyridine derivative that serves as a key intermediate in synthetic organic chemistry, particularly within the realms of medicinal chemistry and materials science. Its structural architecture, featuring a reactive bromine atom on an electron-deficient pyridine ring, a flexible benzyl ether linkage, and a well-characterized 4-methoxybenzyl (PMB) protecting group, makes it a valuable scaffold for introducing the pyridyl moiety into more complex molecular frameworks. The bromine atom is strategically positioned for a variety of cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira), enabling the construction of carbon-carbon and carbon-heteroatom bonds.
This guide provides a comprehensive overview of the core physicochemical properties of this compound, offering both established data and field-proven experimental protocols for its characterization. Understanding these properties is paramount for its effective handling, reaction optimization, purification, and integration into drug discovery and development workflows.
Molecular Identity and Structure
The unambiguous identification of a chemical entity is the foundation of reproducible science. The key identifiers for 5-Bromo-2-((4-methoxybenzyl)oxy)pyridine are summarized below.
| Identifier | Value | Reference |
| CAS Number | 663955-79-1 | [1][2] |
| Molecular Formula | C₁₃H₁₂BrNO₂ | [2][3] |
| Molecular Weight | 294.14 g/mol | [2] |
| IUPAC Name | 5-bromo-2-[(4-methoxyphenyl)methoxy]pyridine | [4] |
| SMILES | COC1=CC=C(C=C1)COC2=NC=C(C=C2)Br | [4][5] |
| InChI | InChI=1S/C13H12BrNO2/c1-16-12-5-2-10(3-6-12)9-17-13-7-4-11(14)8-15-13/h2-8H,9H2,1H3 | [4] |
| InChIKey | NCWXAIKSFAEBJX-UHFFFAOYSA-N | [4] |
Figure 1. 2D Chemical Structure of 5-Bromo-2-((4-methoxybenzyl)oxy)pyridine.
Core Physicochemical Properties
The physical properties of an active pharmaceutical ingredient (API) or intermediate dictate its behavior during synthesis, formulation, and ultimately, its bioavailability. While some experimental data for this specific molecule is not publicly available, we can infer or predict key parameters and outline the methodologies for their definitive determination.
| Property | Value / Observation | Method of Determination |
| Physical State | Expected to be a solid at room temperature. | Visual Inspection |
| Melting Point | Data not publicly available. | DSC / Melting Point Apparatus |
| Boiling Point | Data not publicly available; likely to decompose at high temperatures. | Not Applicable / TGA |
| Predicted XlogP | 3.3 | Computational (XlogP3)[4] |
| Estimated pKa | ~2.5 - 3.5 (for the pyridinium conjugate acid) | Computational / Potentiometric Titration |
Lipophilicity (LogP)
The partition coefficient (LogP) is a critical measure of a compound's lipophilicity, influencing its solubility, membrane permeability, and metabolic profile. The predicted XlogP value of 3.3 indicates that 5-Bromo-2-((4-methoxybenzyl)oxy)pyridine is a moderately lipophilic compound[4]. This is consistent with its structure, which is dominated by aromatic rings. This lipophilicity suggests good solubility in common organic solvents like dichloromethane, ethyl acetate, and acetone, but limited solubility in aqueous media.
Acidity/Basicity (pKa)
The pyridine nitrogen atom imparts basic character to the molecule. The pKa of the conjugate acid of pyridine itself is ~5.2. However, the oxygen atom of the benzyloxy group at the 2-position exerts a strong electron-donating effect through resonance, which would be expected to increase the basicity (raise the pKa) of the pyridine nitrogen. Conversely, the bromine atom at the 5-position has an electron-withdrawing inductive effect, which decreases basicity. The net effect results in an estimated pKa for the conjugate acid in the range of 2.5 to 3.5, making it a weak base.
Protocol: Experimental Determination of Melting Point via Differential Scanning Calorimetry (DSC)
Causality: DSC is the gold standard for determining the melting point and thermal behavior of a crystalline solid. It measures the heat flow into a sample as a function of temperature, providing a precise endothermic peak corresponding to the melting transition. This is superior to visual methods as it also reveals purity (peak sharpness) and potential polymorphic transitions.
-
Sample Preparation: Accurately weigh 1-3 mg of the compound into a non-hermetic aluminum DSC pan.
-
Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
-
Thermal Program:
-
Equilibrate the cell at 25 °C.
-
Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature well above the expected melting point (e.g., 250 °C).
-
Use an inert nitrogen purge gas (50 mL/min) to prevent oxidative degradation.
-
-
Data Analysis: The melting point is determined as the onset temperature of the primary endothermic peak on the resulting thermogram. The peak's sharpness can provide a qualitative indication of sample purity.
Solubility Profile: A Practical Assessment
Solubility is a critical parameter for reaction setup, purification, and formulation. Based on its predicted LogP of 3.3, the compound is expected to be poorly soluble in water but readily soluble in various organic solvents.
Expected Solubility
-
High Solubility: Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), Ethyl Acetate (EtOAc).
-
Moderate Solubility: Acetone, Acetonitrile (ACN), Methanol, Ethanol.
-
Low/Insoluble: Water, Hexanes, Diethyl Ether.
Protocol: Thermodynamic Solubility Determination in Aqueous Buffers
Causality: This protocol determines the equilibrium (thermodynamic) solubility, which is the most relevant measure for pharmaceutical applications. Using a shake-flask method with HPLC-UV analysis ensures accurate quantification, independent of sample impurities.
-
Stock Solution Preparation: Prepare a concentrated stock solution of the compound in a suitable organic solvent (e.g., 10 mg/mL in DMSO).
-
Sample Preparation: Add a small aliquot of the stock solution to a series of vials containing aqueous buffers of different pH values (e.g., pH 2.0, 4.5, 7.4). The final concentration should be well above the expected solubility limit, and the final DMSO concentration should be kept low (<1%) to avoid co-solvency effects.
-
Equilibration: Seal the vials and shake them at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.
-
Sample Processing: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 15 minutes to pellet the undissolved solid.
-
Quantification: Carefully remove an aliquot of the supernatant, dilute it with mobile phase, and analyze it by a validated HPLC-UV method against a standard curve prepared from the stock solution. The resulting concentration is the thermodynamic solubility at that specific pH.
Spectroscopic and Analytical Characterization
A robust analytical package is essential to confirm the structure and purity of the compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for unambiguous structure elucidation. Below are the predicted proton (¹H) and carbon (¹³C) NMR chemical shifts for the compound in CDCl₃.
Table 3: Predicted ¹H NMR Spectral Data
| Assignment | Protons | Predicted Shift (ppm) | Multiplicity | Coupling Constant (J, Hz) | Rationale |
|---|---|---|---|---|---|
| H-6 | 1H | 8.1 - 8.2 | d | ~2.5 | Pyridine H adjacent to N, ortho to Br (deshielded). |
| H-4 | 1H | 7.6 - 7.7 | dd | ~8.5, 2.5 | Pyridine H ortho to Br, meta to N. |
| H-3 | 1H | 6.7 - 6.8 | d | ~8.5 | Pyridine H ortho to ether, shielded by O. |
| H-2', H-6' | 2H | 7.3 - 7.4 | d | ~8.7 | Benzyl protons ortho to ether linkage. |
| H-3', H-5' | 2H | 6.8 - 6.9 | d | ~8.7 | Benzyl protons ortho to methoxy group (shielded). |
| -OCH₂- | 2H | 5.3 - 5.4 | s | - | Methylene protons of the benzyl ether. |
| -OCH₃ | 3H | 3.8 - 3.9 | s | - | Methoxy group protons. |
Table 4: Predicted ¹³C NMR Spectral Data
| Assignment | Predicted Shift (ppm) | Rationale |
|---|---|---|
| C-2 | ~163 | Pyridine C attached to ether oxygen. |
| C-5 | ~118 | Pyridine C attached to Br. |
| C-4 | ~142 | Pyridine C meta to N. |
| C-6 | ~148 | Pyridine C ortho to N. |
| C-3 | ~112 | Pyridine C ortho to ether oxygen. |
| C-1' | ~129 | Benzyl quaternary C. |
| C-2', C-6' | ~129 | Benzyl carbons ortho to CH₂. |
| C-3', C-5' | ~114 | Benzyl carbons ortho to OCH₃. |
| C-4' | ~160 | Benzyl carbon attached to OCH₃. |
| -OCH₂- | ~69 | Methylene carbon of the benzyl ether. |
| -OCH₃ | ~55 | Methoxy carbon. |
Mass Spectrometry (MS)
Electrospray ionization (ESI) in positive mode is expected to show a strong protonated molecular ion [M+H]⁺. A key diagnostic feature will be the isotopic pattern of the molecular ion, which will appear as a pair of peaks of nearly equal intensity separated by 2 m/z units, characteristic of the presence of a single bromine atom (⁷⁹Br and ⁸¹Br isotopes).
-
Expected [M+H]⁺: m/z 294.0 and 296.0.
-
Key Fragmentation: A major fragment would likely correspond to the loss of the 4-methoxybenzyl group, resulting in a bromohydroxypyridinium ion, or the formation of the stable 4-methoxybenzyl cation (m/z 121).
Chromatographic Purity (HPLC/UPLC)
Causality: Reversed-phase HPLC with UV detection is the standard method for assessing the purity of organic compounds. The choice of a C18 column is ideal for this moderately lipophilic molecule. A gradient elution is employed to ensure that any impurities with significantly different polarities are resolved and eluted effectively.
-
Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size).
-
Mobile Phase A: Water with 0.1% Formic Acid or Trifluoroacetic Acid (TFA).
-
Mobile Phase B: Acetonitrile (ACN) with 0.1% of the same acid.
-
Gradient Program:
-
Start at 30-40% B.
-
Linearly increase to 95% B over 15-20 minutes.
-
Hold at 95% B for 5 minutes.
-
Return to initial conditions and equilibrate for 5 minutes.
-
-
Flow Rate: 1.0 mL/min.
-
Detection: UV detector set to 254 nm or 270 nm, where the pyridine and benzene chromophores absorb.
-
Purity Calculation: Purity is determined by the area percentage of the main peak relative to the total area of all observed peaks.
Integrated Analytical Workflow
The following diagram illustrates a typical workflow for the complete characterization of a newly synthesized batch of the title compound.
Caption: A standard workflow for physicochemical characterization.
Stability and Handling
Proper storage and handling are crucial to maintain the integrity of the compound.
-
Storage: Some suppliers recommend "cold-chain transportation," which suggests that the compound may be sensitive to heat or prolonged exposure to ambient temperatures[5]. For long-term storage, it is prudent to keep the material in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at refrigerated temperatures (2-8 °C). This minimizes potential degradation from hydrolysis of the ether linkage or other oxidative processes.
-
Handling: The compound should be handled in a well-ventilated area or a chemical fume hood. Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn. GHS information from suppliers indicates a "Warning" signal word, with precautionary statements advising against inhalation and contact with skin and eyes[5].
Synthetic Considerations and Reactivity
Synthesis Route
The most direct and common synthesis route is a Williamson ether synthesis. This involves the reaction of the sodium salt of 5-bromo-2-hydroxypyridine with 4-methoxybenzyl chloride, or more commonly, the reaction of 2,5-dibromopyridine with 4-methoxybenzyl alcohol in the presence of a strong base. The latter is often preferred as 2,5-dibromopyridine is a readily available commercial starting material.
Caption: Common synthetic route to the title compound.
Reactivity Profile
The primary utility of this molecule lies in the reactivity of its C5-Br bond. This position is susceptible to a wide range of palladium-catalyzed cross-coupling reactions, making it an excellent building block for elaborating the pyridine core.
-
Suzuki Coupling: Reacts with boronic acids or esters to form C-C bonds.
-
Buchwald-Hartwig Amination: Reacts with amines to form C-N bonds, introducing diverse functional groups.
-
Sonogashira Coupling: Reacts with terminal alkynes to form C-C triple bonds.
-
Stille Coupling: Reacts with organostannanes to form C-C bonds.
-
Deprotection: The 4-methoxybenzyl (PMB) ether can be cleaved under oxidative (e.g., DDQ, CAN) or strongly acidic conditions to reveal the 2-hydroxypyridine tautomer, providing another point for chemical modification.
Conclusion
5-Bromo-2-((4-methoxybenzyl)oxy)pyridine is a moderately lipophilic, weakly basic, and synthetically versatile intermediate. Its key features—a site for cross-coupling (C-Br), a stable protecting group (PMB), and a core heterocyclic scaffold—make it a valuable tool for drug discovery and materials science. While comprehensive experimental data on all its physical properties is not yet consolidated in the public domain, the established protocols and predictive analyses provided in this guide offer a robust framework for its successful application and characterization in a research setting.
References
- BLDpharm.663955-79-1|5-Bromo-2-((4-methoxybenzyl)oxy)pyridine. [URL: https://www.bldpharm.com/products/663955-79-1.html]
- ChemicalBook.Synthesis of 5-bromo-2-(4-methoxyphenyl)pyridine. [URL: https://www.chemicalbook.
- ChemicalBook.Pyridine, 5-bromo-2-methoxy-4-(2-pyrrolidinyl)- CAS. [URL: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB03390979.htm]
- Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Information.Journal of Organic Chemistry. [URL: https://www.organic-chemistry.org/abstracts/lit3/240.s.pdf]
- Sigma-Aldrich.5-Bromo-2-methoxypyridine 95% 13472-85-0. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/510297]
- PubChemLite.5-bromo-2-((4-methoxybenzyl)oxy)pyridine. [URL: https://pubchemlite.com/compound/5-bromo-2-((4-methoxybenzyl)oxy)pyridine]
- BLDpharm.663955-79-1|5-Bromo-2-((4-methoxybenzyl)oxy)pyridine. [URL: https://www.bldpharm.com/products/663955-79-1.html]
- African Rock Art.5-Bromo-4-ethoxy-2-((4-methoxybenzyl)oxy)pyridine. [URL: https://african-rock-art.com/products/5-bromo-4-ethoxy-2-4-methoxybenzyl-oxy-pyridine]
- Google Patents.CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate. [URL: https://patents.google.
- ResearchGate.1H-NMR spectrum of compound 4-(5-bromo-4-(4-methoxyphenyl... [URL: https://www.researchgate.net/figure/H-NMR-spectrum-of-compound-4-5-bromo-4-4-methoxyphenyl-6-oxo-1-6-dihydropyrimidin-2_fig6_322633005]
- CymitQuimica.5-Bromo-2-((4-methoxybenzyl)oxy)pyridine. [URL: https://www.cymitquimica.com/5-bromo-2-4-methoxybenzyl-oxy-pyridine-10-f213001]
- PubChem.5-Bromo-2-((4-methoxybenzyl)oxy)pyridine | C13H12BrNO2 | CID 26967066. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/26967066]
- Molbase.5-Bromo-2-((4-methoxybenzyl)oxy)pyridine (663955-79-1) Hnmr. [URL: https://www.molbase.com/en/synthesis_663955-79-1-1.html]
Sources
- 1. 5-Bromo-2-((4-methoxybenzyl)oxy)pyridine | CymitQuimica [cymitquimica.com]
- 2. molbase.com [molbase.com]
- 3. 5-Bromo-2-((4-methoxybenzyl)oxy)pyridine | C13H12BrNO2 | CID 26967066 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. PubChemLite - 5-bromo-2-((4-methoxybenzyl)oxy)pyridine (C13H12BrNO2) [pubchemlite.lcsb.uni.lu]
- 5. 663955-79-1|5-Bromo-2-((4-methoxybenzyl)oxy)pyridine|BLD Pharm [bldpharm.com]

